1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate

• CAS No.: 90266-17-4
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol
• IUPAC Name: 1-diazo-4-(3,4,5-trimethoxyphenyl)butan-2-one
• InChI: InChI=1S/C13H16N2O4/c1-17-11-6-9(4-5-10(16)8-15-14)7-12(18-2)13(11)19-3/h6-8H,4-5H2,1-3H3
• InChI Key: KQOUSQABAGEOFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CCC(=O)C=[N+]=[N-]

Description

1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate is a compound that features a diazonium group and a trimethoxyphenyl moiety. The trimethoxyphenyl group is known for its presence in various biologically active molecules, contributing to their pharmacological properties .

Preparation Methods

The synthesis of 1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate typically involves the reaction of 3,4,5-trimethoxybenzaldehyde with appropriate reagents to form the desired product. Specific synthetic routes and reaction conditions can vary, but common methods include:

Condensation Reactions: Using aldehydes and amines under acidic or basic conditions.

Diazotization: Involving the conversion of primary amines to diazonium salts using nitrous acid.

Chemical Reactions Analysis

1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the diazonium group, leading to the formation of different products.

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: Studied for its potential biological activities, including anti-cancer, anti-fungal, and anti-bacterial properties.

Medicine: Investigated for its therapeutic potential in treating various diseases, such as cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate involves its interaction with molecular targets such as enzymes and receptors. The trimethoxyphenyl group plays a crucial role in binding to these targets, leading to the modulation of biological pathways. For example, it can inhibit enzymes like tubulin and heat shock protein 90, which are involved in cancer cell proliferation .

Comparison with Similar Compounds

1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate can be compared with other compounds containing the trimethoxyphenyl group, such as:

Colchicine: An anti-gout agent that inhibits tubulin polymerization.

Podophyllotoxin: Used for the treatment of external genital warts.

Combretastatin: A potent microtubule-targeting agent.

These compounds share similar pharmacological properties due to the presence of the trimethoxyphenyl group, but each has unique structural features and specific applications.